1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(1-adamantylmethoxy)-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-ol;hydrochloride
• InChI: InChI=1S/C25H35F3N2O2.ClH/c26-25(27,28)21-2-1-3-22(11-21)30-6-4-29(5-7-30)15-23(31)16-32-17-24-12-18-8-19(13-24)10-20(9-18)14-24;/h1-3,11,18-20,23,31H,4-10,12-17H2;1H
• InChI Key: QNXRCECHKNHCIX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COCC23CC4CC(C2)CC(C4)C3)O)C5=CC=CC(=C5)C(F)(F)F.Cl
• Molecular Formula: C25H36ClF3N2O2
• Molecular Weight: 489.0 g/mol

Description

1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C25H36ClF3N2O2 and its molecular weight is 489.02. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Adsorption Behavior

• A study explored the local reactive properties, ALIE (Average Local Ionization Energy), and Fukui functions of a triazole derivative with adamantan and piperazine substituents. This study is crucial for understanding the mechanism of autoxidation and the interaction sites with water molecules, indicating the compound's stability and potential for pharmaceutical applications (Al-Ghulikah et al., 2021).

Antimicrobial and Anti-inflammatory Activities

• Various derivatives, including adamantan and piperazine, have been synthesized and tested for in vitro activities against Gram-positive and Gram-negative bacteria, as well as the yeast-like pathogenic fungus Candida albicans. Some derivatives showed good or moderate activities, especially against Gram-positive bacteria. Additionally, in vivo anti-inflammatory activity was determined using the carrageenan-induced paw edema method in rats, with certain compounds displaying good or moderate dose-dependent activity (Al-Omar et al., 2010).

Potential Antiviral Activity

• A study synthesized and tested compounds for antiviral activity against HIV-1, with some compounds showing significant reduction in viral replication. This study opens up potential avenues for the use of these compounds in antiviral therapies (El-Emam et al., 2004).

Other Applications

• Research into the synthesis, crystal structure, anti-bone cancer activity, and molecular docking investigations of heterocyclic compounds with adamantyl and piperazinyl substituents indicates potential applications in chemotherapeutics. These studies contribute to the understanding of the structural and functional properties of these compounds (Lv et al., 2019).